Cas no 1334860-97-7 ((3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID
• CAS No: 1334860-97-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5582136
• PubChem ID: 92207178
• Update Time: 2025-06-08

(3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-(1-methylethyl)-, (βR)-
• 1334860-97-7
• (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOICACID
• N14850

• Inchi： 1S/C12H17NO2/c1-8(2)9-5-3-4-6-10(9)11(13)7-12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： AMNDKHPMSNJEIA-LLVKDONJSA-N
• SMILES： OC(C[C@H](C1C=CC=CC=1C(C)C)N)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 332.0±30.0 °C(Predicted)
• pka: 3.71±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID

Comprehensive Overview of (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID (CAS No. 1334860-97-7)

(3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID (CAS No. 1334860-97-7) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecific (3R) configuration and isopropyl-substituted phenyl group, has garnered attention for its role in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Its unique structure combines a propanoic acid backbone with an aromatic moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for chiral building blocks like (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID has surged due to their applications in asymmetric synthesis and peptide mimetics. Researchers are particularly interested in its potential to enhance drug bioavailability and target selectivity, addressing common challenges in modern therapeutics. The compound's CAS No. 1334860-97-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation studies.

One of the trending topics linked to this compound is its utility in PROTAC (Proteolysis-Targeting Chimera) technology, a revolutionary approach in targeted protein degradation. The isopropylphenyl group in (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID provides optimal hydrophobicity for E3 ligase recruitment, a critical factor in PROTAC design. This aligns with the growing interest in degrader drugs, a hot topic in oncological research and neurodegenerative disease therapeutics.

From a synthetic perspective, the compound's stereocenter at the 3-position offers opportunities for diastereoselective transformations, a key focus area for organic chemists. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, enabling the creation of diverse small-molecule libraries. These features make it a valuable tool for high-throughput screening campaigns in drug discovery.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are exploring catalytic asymmetric routes to synthesize (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID with reduced waste generation, responding to the pharmaceutical industry's push for sustainable manufacturing. This aligns with frequent search queries about eco-friendly synthesis and atom economy in chemical production.

In analytical chemistry, the compound's UV-active phenyl ring facilitates detection via HPLC-UV or LC-MS, making it a practical choice for metabolic stability assays. Its logP value, influenced by the isopropyl substituent, is often studied in ADME (Absorption, Distribution, Metabolism, Excretion) predictions—a recurring theme in pharmacokinetic optimization discussions across research forums.

The crystalline nature of (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID (CAS No. 1334860-97-7) has also sparked interest in X-ray crystallography studies, particularly for understanding molecular interactions in protein-ligand complexes. This connects to popular searches about structure-based drug design and fragment-based screening methodologies.

As the pharmaceutical industry shifts toward personalized medicine, compounds like (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID gain prominence due to their ability to serve as molecular scaffolds for tailored therapeutics. Its structural modularity supports the development of patient-specific treatments, a subject frequently explored in precision medicine literature and conferences.

In conclusion, (3R)-3-AMINO-3-[2-(PROPAN-2-YL)PHENYL]PROPANOIC ACID (CAS No. 1334860-97-7) represents a multifaceted compound bridging chemical synthesis, drug development, and biochemical research. Its growing presence in scientific literature and patent filings underscores its importance as a research tool and pharmaceutical intermediate, while its alignment with contemporary trends like targeted degradation and sustainable chemistry ensures its continued relevance in cutting-edge science.